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Compound of Interest

Compound Name:
1-Propanesulfonic acid, 3-(bis(2-

hydroxyethyl)amino)-2-hydroxy-

Cat. No.: B1221597 Get Quote

Safe Disposal of 1-Propanesulfonic Acid, 3-(bis(2-
hydroxyethyl)amino)-2-hydroxy-
Proper disposal of 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy- is
crucial for maintaining laboratory safety and environmental compliance. While this compound

may not be classified as hazardous under GHS criteria in all reports, it is prudent to handle it

with care, recognizing that one report indicates it may cause skin irritation.[1] Adherence to

established protocols for chemical waste management is essential.

Chemical and Physical Properties
For safe handling and disposal, it is important to be aware of the chemical and physical

properties of the substance.
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Property Value

Molecular Formula C7H17NO6S

Molecular Weight 243.28 g/mol

Appearance White solid

Melting Point 226 °C

pKa 8.1 - 8.55

Disposal Protocol
The following step-by-step procedure should be followed for the disposal of 1-Propanesulfonic
acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy-.

1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Eye Protection: Chemical safety goggles or glasses.

Hand Protection: Compatible chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

2. Waste Collection and Storage

Segregation: Do not mix 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-
hydroxy- with other waste streams unless explicitly instructed to do so by your institution's

environmental health and safety (EHS) office.

Container: Collect the waste in a clean, dry, and properly sealed container that is compatible

with the chemical. Ensure the container is tightly closed to prevent leaks or spills.

Labeling: Clearly label the waste container with the full chemical name: "1-Propanesulfonic
acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy-", and any other required hazard
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information.

3. Disposal Procedure

Waste material must be disposed of in accordance with national and local regulations.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office or

equivalent department to obtain specific guidance on the disposal of this chemical. They will

be familiar with local and national regulations.

Licensed Waste Disposal Service: Arrange for the collection and disposal of the chemical

waste through a licensed and reputable hazardous waste disposal company.

Do Not Dispose in General Waste or Drains: This chemical should not be disposed of in the

general trash or poured down the drain.

4. Accidental Spills

In the event of a spill:

Evacuate and Ventilate: If necessary, evacuate the immediate area and ensure adequate

ventilation.

Containment: For solid spills, sweep up the material. For liquid spills, absorb the material

with an inert absorbent.

Collection: Place the contained material into a suitable, labeled container for disposal as

chemical waste.[2]

Decontamination: Clean the spill area thoroughly.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 1-
Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy-.
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Caption: Disposal workflow for 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-
hydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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